Cas no 920943-64-2 (2-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid)

• Product Name: 2-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid
• CAS No: 920943-64-2
• MF: C₁₄H₁₄N₂O₅
• MW: 290.271363735199
• CID: 5823727
• PubChem ID: 16647936
• Update Time: 2025-06-08

2-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(2-methoxyethyl)-2,5-dioxopyrrol-3-yl]amino]benzoic acid
• Benzoic acid, 2-[[2,5-dihydro-1-(2-methoxyethyl)-2,5-dioxo-1H-pyrrol-3-yl]amino]-
• 920943-64-2
• AKOS003062225
• 2-((1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid
• 2-{[1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl]amino}benzoic acid
• STL519213
• F2381-0274
• 2-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid

• Inchi： 1S/C14H14N2O5/c1-21-7-6-16-12(17)8-11(13(16)18)15-10-5-3-2-4-9(10)14(19)20/h2-5,8,15H,6-7H2,1H3,(H,19,20)
• InChI Key： DGCRHVSNNPCGIY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NC1=CC(=O)N(CCOC)C1=O

Computed Properties

• Exact Mass: 290.09027155g/mol
• Monoisotopic Mass: 290.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 481.8±45.0 °C(Predicted)
• pka: 3.58±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid

Professional Introduction to 2-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid (CAS No. 920943-64-2)

2-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid, identified by the CAS number 920943-64-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate heterocyclic and aromatic structural motifs, which contribute to its potential biological activity and chemical reactivity. The presence of multiple functional groups, including an amino group, an ester-like moiety derived from the methoxyethyl side chain, and a dioxo (keto) group within the pyrrol framework, makes this molecule a subject of considerable interest for medicinal chemists and researchers exploring novel therapeutic agents.

The structural composition of CAS no 920943-64-2 is pivotal in determining its pharmacological profile. The benzoic acid core provides a rigid aromatic scaffold that is commonly found in biologically active molecules, while the pyrrol ring introduces a nitrogen-containing heterocycle that can participate in hydrogen bonding interactions and influence electronic properties. The 1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol moiety is particularly noteworthy, as it combines elements of both lipophilicity and polarizability due to the balance between the hydrophobic ethyl side chain and the electron-withdrawing dioxo group. This structural feature is often exploited in drug design to optimize solubility and membrane permeability.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various enzymes and receptors implicated in human diseases. The benzoic acid derivative 920943-64-2 has been studied as a potential modulator of enzymes involved in metabolic pathways and inflammatory responses. Specifically, its structural features suggest that it may interact with proteins such as kinases or proteases, which are key players in cellular signaling cascades. Preliminary computational studies have indicated that this compound could exhibit binding affinity to certain enzyme active sites due to its ability to form multiple hydrogen bonds and engage in hydrophobic interactions.

The chemical synthesis of 2-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid (CAS no 920943-64-2) presents both challenges and opportunities for synthetic chemists. The construction of the pyrrol ring system requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the introduction of the methoxyethyl side chain necessitates steps that minimize unwanted side reactions while maintaining regioselectivity. Advances in catalytic methods have enabled more efficient routes to such complex molecules, reducing the reliance on harsh reagents or lengthy synthetic sequences.

From a biochemical perspective, the biological activity of this benzoic acid derivative is of paramount importance. In vitro assays have been conducted to evaluate its interaction with target proteins and assess potential therapeutic effects. For instance, studies have explored its inhibitory activity against enzymes such as COX (cyclooxygenase) or LOX (lipoxygenase), which are involved in pro-inflammatory pathways. While these preliminary findings are promising, further research is needed to elucidate the exact mechanisms of action and assess off-target effects that could influence its safety profile.

The pharmacokinetic properties of CAS no 920943-64-2 are another critical aspect that determines its suitability for therapeutic applications. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that the compound reaches its target site at effective concentrations without undergoing rapid degradation or accumulation in unintended tissues. Computational modeling has played a significant role in predicting these properties early in the drug discovery process, allowing for rapid optimization before costly experimental validation.

In conclusion, 920943-64-2 represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups offers opportunities for designing drugs with tailored properties for specific therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies improve our ability to access complex scaffolds, this benzoic acid derivative will undoubtedly remain an important subject of investigation within the pharmaceutical industry.